Cas no 455299-19-1 (2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro-)
455299-19-1 structure
Product Name:2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro-
CAS No:455299-19-1
MF:C14H20N2S
MW:248.387001991272
CID:2639385
Update Time:2025-03-26
2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro-
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- Inchi: 1S/C14H20N2S/c1-2-3-9-15-14(17)16-10-8-12-6-4-5-7-13(12)11-16/h4-7H,2-3,8-11H2,1H3,(H,15,17)
- InChI Key: ZRWVEGNWRBKICK-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC=C2)CCN1C(NCCCC)=S
Experimental Properties
- Density: 1.105±0.06 g/cm3(Predicted)
- Boiling Point: 366.3±52.0 °C(Predicted)
- pka: 15.22±0.20(Predicted)
2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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